Cas no 400088-76-8 (1-(5-nitropyridin-2-yl)-4-phenylpiperazine)

• Product Name: 1-(5-nitropyridin-2-yl)-4-phenylpiperazine
• CAS No: 400088-76-8
• MDL: MFCD01308982
• CID: 4650837
• Update Time: 2025-05-25

1-(5-nitropyridin-2-yl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitropyridin-2-yl)-4-phenylpiperazine

• MDL： MFCD01308982

Computed Properties

• Exact Mass: 284.127
• Monoisotopic Mass: 284.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-nitropyridin-2-yl)-4-phenylpiperazine

Comprehensive Analysis of 1-(5-nitropyridin-2-yl)-4-phenylpiperazine (CAS No. 400088-76-8): Properties, Applications, and Research Insights

The compound 1-(5-nitropyridin-2-yl)-4-phenylpiperazine (CAS No. 400088-76-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique nitropyridine and phenylpiperazine moieties, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular structure combines a 5-nitropyridin-2-yl group with a 4-phenylpiperazine scaffold, offering a versatile platform for derivatization and functionalization.

In recent years, the demand for nitrogen-containing heterocycles like 1-(5-nitropyridin-2-yl)-4-phenylpiperazine has surged, driven by their role in designing kinase inhibitors and CNS-targeting agents. Researchers have explored its potential as a building block for small-molecule therapeutics, particularly in oncology and neurology. The nitro group in the pyridine ring enhances electron-withdrawing effects, which can influence binding affinity in biological systems. Meanwhile, the phenylpiperazine fragment is known to modulate dopamine and serotonin receptors, a feature leveraged in neuropharmacology.

From a synthetic chemistry perspective, CAS 400088-76-8 serves as a key intermediate in multicomponent reactions (MCRs) and cross-coupling methodologies. Its stability under mild conditions allows for efficient N-alkylation or arylation, enabling the creation of diverse libraries for high-throughput screening. Recent publications highlight its utility in palladium-catalyzed reactions, where the nitropyridine moiety acts as a directing group for C-H activation. Such advancements align with the growing trend toward green chemistry and atom-economical processes.

The compound's solubility profile and logP value (a measure of lipophilicity) have been critically evaluated for drug-likeness. Studies suggest that 1-(5-nitropyridin-2-yl)-4-phenylpiperazine exhibits moderate aqueous solubility, which can be optimized via salt formation or prodrug strategies. These attributes are frequently searched by medicinal chemists investigating bioavailability enhancement techniques. Additionally, its UV-Vis absorption maxima around 270–320 nm make it relevant for photocatalysis research—a hot topic in renewable energy applications.

Beyond pharmaceuticals, CAS 400088-76-8 has found niche applications in organic electronics. Its conjugated system and electron-deficient nitro group contribute to charge transport properties, sparking interest in OLED materials and molecular sensors. This dual applicability resonates with the industry's push for multifunctional compounds that bridge gaps between disciplines. Notably, patent databases reveal its inclusion in formulations for light-emitting diodes (LEDs), where its thermal stability is advantageous.

Quality control of 1-(5-nitropyridin-2-yl)-4-phenylpiperazine relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are strictly maintained for research-grade material, addressing concerns about batch-to-batch variability—a common query among procurement specialists. Storage recommendations typically suggest anhydrous conditions at -20°C to prevent nitro group reduction, a degradation pathway monitored via accelerated stability studies.

In conclusion, 1-(5-nitropyridin-2-yl)-4-phenylpiperazine (CAS No. 400088-76-8) represents a compelling case study in structure-activity relationship optimization. Its intersection with trending scientific domains—precision medicine, sustainable synthesis, and smart materials—ensures continued relevance. As AI-driven molecular docking platforms increasingly incorporate such scaffolds, this compound's role in hit-to-lead campaigns is poised to expand, answering the community's demand for novel chemotypes with tailored functionalities.